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Compound of Interest

Compound Name: 3-(Hydroxymethyl)cyclopentanol

Cat. No.: B1162685

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols for handling 3-
(Hydroxymethyl)cyclopentanol in a laboratory setting. Adherence to these procedures is
critical for ensuring personal safety and maintaining a secure research environment.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 3-(Hydroxymethyl)cyclopentanol is not readily
available, its structure as a diol derivative of cyclopentane suggests hazards similar to other
cyclic alcohols like cyclopentanol.[1] Based on data for analogous compounds, 3-
(Hydroxymethyl)cyclopentanol should be treated as a potentially flammable liquid and an
irritant.[1][2] All waste containing this compound must be handled as hazardous waste.[3]

Anticipated Hazards:
o Flammability: Vapors may form flammable mixtures with air.[4]
o Skin and Eye Irritation: Direct contact may cause irritation.[5]

o Respiratory Tract Irritation: Inhalation of vapors may cause respiratory discomfort.

Quantitative Data Summary
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Due to the limited availability of specific data for 3-(Hydroxymethyl)cyclopentanol, the
following table includes information for the closely related compound, Cyclopentanol, to provide
an estimate of physical and chemical properties.

Property Value (for Cyclopentanol) Reference

CeH1202 (for 3-
Molecular Formula [6]
(Hydroxymethyl)cyclopentanol)

] 116.16 g/mol (for 3-
Molecular Weight [6][7]
(Hydroxymethyl)cyclopentanol)

Appearance Liquid (Assumed)

Boiling Point 139-140 °C (for Cyclopentanol)
) 51 °C (124 °F) (for

Flash Point

Cyclopentanol)

Flammable liquid and vapor

Flammability
(Category 3 for Cyclopentanol)
UN Number: 2244, Class: 3,
Transport Information Packing Group: Il (for

Cyclopentanol)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-
(Hydroxymethyl)cyclopentanol to minimize exposure and ensure personal safety.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1162685?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA001RDD/159766-11-7/cyclopentanemethanol-3-hydroxy/
https://cymitquimica.com/products/IN-DA001RDD/159766-11-7/cyclopentanemethanol-3-hydroxy/
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethyl_cyclopentanol
https://www.benchchem.com/product/b1162685?utm_src=pdf-body
https://www.benchchem.com/product/b1162685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specific
Recommendations

Rationale

Hand Protection

Nitrile, Neoprene, or Butyl
rubber gloves.[8][9] A minimum
thickness should be chosen
based on the duration of
handling and potential for

splash contact.

Protects against skin irritation
and potential absorption.
These materials generally offer

good resistance to alcohols.[8]

[9]

Eye and Face Protection

Chemical splash goggles are
required.[4][10][11] In
situations with a higher risk of
splashing, a face shield should
be worn in addition to goggles.
[5][12]

Protects eyes from splashes
and vapors that can cause

serious irritation.

Skin and Body Protection

A chemical-resistant lab coat
or apron must be worn.[4][9]
Closed-toe shoes are
mandatory.[10][11]

Provides a barrier against
accidental spills and splashes,
protecting the skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood, to minimize

inhalation exposure.[3][4]

If a fume hood is not available
or if there is a risk of
generating aerosols, a
respirator with an appropriate
organic vapor cartridge may be
necessary based on a risk

assessment.

Operational Plan: Step-by-Step Handling

Procedures

Preparation and Engineering Controls:

¢ Ventilation: Ensure a calibrated and certified chemical fume hood is used for all

manipulations of 3-(Hydroxymethyl)cyclopentanol.[3][4]
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o Emergency Equipment: Verify that a safety shower and eyewash station are readily
accessible and unobstructed.[3]

« Ignition Sources: Remove all potential ignition sources from the immediate work area, such
as open flames, hot plates, and spark-producing equipment.[2][3][4] Use non-sparking tools
and equipment.[2][3]

o Labeling: Ensure all containers are properly labeled with the chemical name and associated
hazards.[3]

Handling the Chemical:

e Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge.[2]

» Dispensing: Carefully open containers to avoid splashing. Measure and dispense the
chemical within the fume hood.

o Containment: Keep containers tightly closed when not in use.[2][3]

o Hygiene: Avoid contact with skin and eyes.[8] Wash hands thoroughly after handling.[8] Do
not eat, drink, or smoke in the laboratory.[13]

In Case of a Spill:

o Evacuation: Evacuate non-essential personnel from the area.[3]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as sand, vermiculite, or commercial sorbent pads.[2][3]

e Cleanup: Collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.[3]

o Decontamination: Ventilate the area and decontaminate the spill surface.

First Aid Measures:
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 If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[2]

[3]

e If on Skin: Immediately remove contaminated clothing. Rinse the affected area with plenty of
water for at least 15 minutes.[3] Seek medical attention if irritation persists.

o If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[2][8] Seek immediate medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2]

Disposal Plan

All waste containing 3-(Hydroxymethyl)cyclopentanol must be treated as hazardous waste.

[3]

» Waste Collection:
o Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.[3]
o Do not mix with other waste streams unless compatibility is confirmed.
o Use containers designated for flammable liquid waste.

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials such as strong oxidizing agents.[2][3]

o Disposal Procedure:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.
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o Triple-rinse empty containers before disposal, collecting the rinsate as hazardous waste.

[1]

Visual Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 3-(Hydroxymethyl)cyclopentanol

Start: Obtain 3-(Hydroxymethyl)cyclopentanol

Preparation:
- Don appropriate PPE
- Prepare fume hood
- Remove ignition sources

Handling:
- Dispense in fume hood
- Keep containers closed
- Ground equipment

Spill Occurs? Use Complete

Spill Response:
- Evacuate
- Contain with absorbent

Waste Collection:
- Segregate liquid/solid waste
- Label containers

- Collect for disposal

Disposal:
- Store in designated area
- Contact EHS for pickup

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3-(Hydroxymethyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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